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Compound of Interest

Compound Name: Pyrifenox

Cat. No.: B1678523

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Pyrifenox, an ergosterol
biosynthesis inhibitor, and its application in fungal growth inhibition assays. Detailed protocols
for standardized susceptibility testing methods are included to guide researchers in evaluating
the antifungal efficacy of Pyrifenox against various fungal species.

Introduction

Pyrifenox is a pyridine fungicide with protective and curative action against a range of fungal
pathogens.[1] Its primary mechanism of action is the inhibition of ergosterol biosynthesis, an
essential component of the fungal cell membrane.[2] This disruption of membrane integrity
leads to the inhibition of fungal growth, making Pyrifenox a subject of interest in the
development of new antifungal therapies.[3][4][5] These notes provide detailed methodologies
for assessing the in vitro antifungal activity of Pyrifenox.

Mechanism of Action

Pyrifenox targets the ergosterol biosynthesis pathway, a critical metabolic route for maintaining
the integrity and function of the fungal cell membrane. Specifically, Pyrifenox acts as a 14a-
demethylase inhibitor, blocking the conversion of lanosterol to ergosterol.[6] This inhibition
leads to the depletion of ergosterol and the accumulation of toxic 14a-methylated sterols within
the cell membrane.[4][7] The consequence is a disruption of membrane fluidity and the function
of membrane-bound enzymes, ultimately resulting in the cessation of fungal growth.[1][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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